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Experimental Data & Performance Summary

The following table consolidates quantitative data from recent studies on biodiesel blends containing 1-

hexanol.
Biodiesel Base & Optimal Blend Key Performance Key Emission
Additives Composition Findings Findings

| Sapota Oil Methyl Ester (SOME) [1] | B20HEX10D70 (20% SOME, 10% 1-Hexanol, 70% Diesel) | *
BTE 1t 0.70% vs. base B20 blend [1] « BSEC | 4.5% vs. base B20 blend [1] | « HC | 4.65% [1] - CO |
63% [1] * Smoke | 6.66% [1] * NOx 1t 4.5% [1] | | Moringa Oleifera Biodiesel with ZrO2 Nanoparticles
[2] | 90D5MOS5H + 25 ppm ZrO2 (90% Diesel, 5% Moringa Biodiesel, 5% 1-Hexanol) | * BTE 1 8.63% vs.
standard diesel [2] « Low BSFC of 0.14 kg/kWh (46.13% reduction) [2] | * Lowest CO emissions (10.1%)
[2] « Low HC emissions (0.020%) with 100MO+100ppm ZrO2 blend [2] | | Neem Oil Biodiesel with
Alumina Nanoparticles [3] | B30 + 100 ppm Alumina (70% Diesel, 30% Neem Biodiesel) | « Optimal
BTE: 38.18% [3] « Lowest BSFC: 0.45 kg/kWh [3] | Information not specified in the provided research

summary. |

Detailed Experimental Protocols
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Here are the methodologies used in the cited studies, which you can adapt or use as a reference for your own

experiments.

Protocol for Hexanol & Nanoparticle-Enhanced Blends

This methodology is based on the work with Moringa oleifera biodiesel, 1-hexanel, and Zirconium Oxide

(ZrOz2) nanoparticles [2].

¢ 1. Fuel Blend Preparation:

o Materials: Procure biodiesel (e.g., Moringa oleifera), 1-hexanol, and nanopatrticles (e.g., ZrOz,
Alumina) [2] [3].

o Proportioning: Prepare blends by volume/weight. Example: 90D5MO5H represents 90%
Diesel, 5% Moringa Biodiesel, 5% 1-Hexanol [2].

o Nanoparticle Dispersion: Add nanoparticles at concentrations like 25, 50, or 100 parts per
million (ppm) [2] [3].

o Mixing: Use an ultrasonicator to ensure homogeneous dispersion of nanopatrticles in the fuel
blend. One study used a duration of 25-30 minutes at 49 kHz [3].

e 2. Engine Testing & Data Collection:

o Setup: Conduct tests on a single-cylinder, four-stroke compression ignition (Cl) engine coupled
with an eddy current dynamometer [3] [2].

o Measurement: Use a gas analyzer to measure emissions (CO, HC, NOx, smoke opacity).
Record performance parameters like Brake Thermal Efficiency (BTE) and Brake Specific Fuel
Consumption (BSFC) [3] [2].

o Procedure: Run the engine at a constant speed (e.g., 1500 rpm) under varying loads. Conduct
multiple trials for each fuel blend and record data once a steady state is reached [3] [2].

Protocol for Data Modeling & Optimization

Researchers often combine experimentation with statistical modeling to find the optimal fuel formulation [3]

[2].

¢ 1. Design of Experiments (DOE): Use a method like Response Surface Methodology (RSM) to
design the experiment. This helps in efficiently studying the interactive effects of multiple variables
(e.g., biodiesel blend ratio, nanoparticle concentration, engine load) on the output responses (e.g.,
BTE, NOXx) [3] [1].

¢ 2. Machine Learning (ML) Modeling: Train ML models to predict engine performance and
emissions.
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o Algorithms: Commonly used models include Random Forest (RF), Decision Tree (DT),
Linear Regression (LR), and Extreme Learning Machine (ELM) [3] [2].

o Process: Use experimental data to train these models. One study found that the Random
Forest model achieved the highest predictive accuracy for performance (test R2 = 0.9620) and
emissions (test Rz = 0.9826) [3]. Another identified the Extreme Learning Machine (ELM) as
the most accurate (R? = 0.9604) [2].

e 3. Validation: Compare the predictions of the ML models with actual experimental results or the
results from RSM to validate their accuracy [3].

The workflow below summarizes the key stages of this integrated experimental and modeling approach.

(Define Experimental GoaD

(Design of Experiments (RSMD

Prepare Fuel Blends

Engine Testing & Data Collection

(Develop Predictive ML Models)

:

(Optimize Blend Parameters)

:

(Validate Optimal Blend)
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Frequently Asked Questions (FAQS)

Q1: Why is 1-hexanol added to biodiesel blends? A1l: 1-hexaneol is an oxygenated alcohol that enhances
the fuel's properties. Research shows it improves brake thermal efficiency (BTE) and reduces brake
specific energy consumption (BSEC) by promoting more complete combustion. It also significantly lowers

emissions of hydrocarbons (HC), carbon monoxide (CO), and smoke [1].

Q2: What are the trade-offs of using 1-hexanol? A2: The primary trade-off noted in studies is an increase
in nitrogen oxide (NOx) emissions [1]. This highlights the need for careful optimization of the blend ratio
and potentially the use of complementary additives or engine strategies (like Exhaust Gas Recirculation) to

manage NOX.

Q3: How do nanoparticles improve biodiesel blends? A3: Nanoparticles like alumina (Al203) and
zirconium oxide (ZrO2) have high surface area and catalytic properties. They enhance fuel atomization and
oxidation, leading to more efficient combustion. This results in higher brake thermal efficiency and reduced

emissions of CO, HC, and smoke [3] [2].

Q4: What is the best method to find the optimal blend ratio? A4: An integrated approach is most
effective. Using Response Surface Methodology (RSM) to design experiments, combined with powerful
predictive models like Random Forest or Extreme Learning Machine (ELM), has been proven to
accurately identify the ideal combination of biodiesel, 1-hexanol, and nanoparticles for balancing

performance and emissions [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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